Cas no 215162-34-8 (H3TCMB)

• Product Name: H3TCMB
• CAS No: 215162-34-8
• MF: C₁₂H₁₂O₉
• MW: 300.218284606934
• MDL: MFCD17012727
• CID: 1089983
• PubChem ID: 10828045
• Update Time: 2025-04-20

H3TCMB Chemical and Physical Properties

Names and Identifiers

• 2,2',2''-(Benzene-1,3,5-triyltris(oxy))triacetic acid
• 1,3,5-Tris(carboxymethoxy)benzene
• 2-[3,5-bis(carboxymethoxy)phenoxy]acetic acid
• (3,5-bis-carbomethoxy-phenoxy)-acetic acid
• (3,5-bis-carboxymethoxy-phenoxy)acetic acid
• 1,3,5-tris(caboxymethoxy)benzene
• AK141935
• RW2694
• 1,3,5-Tri(carboxymethoxy)benzene
• 2,2',2''-[Benzene-1,3,5-triyltris(oxy)]triacetic acid
• 2,2',2''-[1,3,5-benzenetriyltris(oxy)]tris-Acetic acid
• AX8282057
• ST24038352
• H3TCMB
• 215162-34-8
• F71722
• DTXSID00445518
• CS-0110495
• DB-363073
• MFCD17012727
• YSCH0085
• 2,2',2''-(Benzene-1,3,5-triyltris(oxy))triaceticacid
• 3,5-BIS(CARBOXYMETHOXY)PHENOXYACETIC ACID
• C12H12O9
• A879042

• MDL： MFCD17012727
• Inchi： 1S/C12H12O9/c13-10(14)4-19-7-1-8(20-5-11(15)16)3-9(2-7)21-6-12(17)18/h1-3H,4-6H2,(H,13,14)(H,15,16)(H,17,18)
• InChI Key： OMPLWOKOQNOVCD-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=C(C=C(C=1)OCC(=O)O)OCC(=O)O

Computed Properties

• Exact Mass: 300.04806
• Monoisotopic Mass: 300.04813196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140
• XLogP3: 0.6

Experimental Properties

• PSA: 139.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives